Cas no 1797187-34-8 (N-[3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-1-methylimidazole-4-sulfonamide)

• Product Name: N-[3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-1-methylimidazole-4-sulfonamide
• CAS No: 1797187-34-8
• MF: C₁₆H₁₇N₅O₂S
• MW: 343.403481245041
• CID: 5371360
• Update Time: 2025-05-19

N-[3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-1-methylimidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-1-methylimidazole-4-sulfonamide

• Inchi： 1S/C16H17N5O2S/c1-20-10-16(18-11-20)24(22,23)19-13-5-2-4-12(8-13)14-9-17-15-6-3-7-21(14)15/h2,4-5,8-11,19H,3,6-7H2,1H3
• InChI Key： HYGBPSRLNMDEFH-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(S(NC2=CC=CC(C3N4CCCC4=NC=3)=C2)(=O)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-[3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-1-methylimidazole-4-sulfonamide

Introduction to N-[3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-1-methylimidazole-4-sulfonamide (CAS No. 1797187-34-8)

N-[3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-1-methylimidazole-4-sulfonamide, identified by its CAS number 1797187-34-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development.

The core structure of this compound consists of a phenyl ring substituted with a 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole moiety at the 3-position. This heterocyclic system is known for its presence in various bioactive molecules, contributing to properties such as binding affinity and metabolic stability. The presence of the 1-methylimidazole-4-sulfonamide group further enhances the molecule's potential for interaction with biological targets.

In recent years, there has been a growing interest in the development of novel scaffolds that incorporate imidazole and pyrrole derivatives due to their well-documented pharmacological properties. These heterocycles are frequently found in drugs targeting a wide range of diseases, including cancer, inflammation, and infectious diseases. The specific combination of rings and functional groups in N-[3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-1-methylimidazole-4-sulfonamide positions it as a promising candidate for further exploration.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole ring typically involves cyclization reactions under specific conditions, while the attachment of the phenyl ring and the 1-methylimidazole-4-sulfonamide group requires careful selection of reagents and catalysts. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The biological activity of N-[3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-1-methylimidazole-4-sulfonamide has been investigated in several preclinical studies. These studies have highlighted its potential as an inhibitor of various enzymes and receptors implicated in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on kinases involved in cancer progression. Additionally, its interaction with other biological targets has been explored, indicating potential therapeutic applications in areas such as neurodegenerative diseases and autoimmune disorders.

The pharmacokinetic properties of this compound are also of great interest. Studies have examined its solubility, stability, and distribution within biological systems. These parameters are crucial for determining the compound's bioavailability and potential for clinical use. The presence of the sulfonamide group influences solubility and metabolic pathways, which are critical factors in drug design.

In conclusion, N-[3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-1-methylimidazole-4-sulfonamide(CAS No. 1797187-34-8) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable compound for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one hold great promise for addressing unmet medical needs.